3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid

• IUPAC Name: 3,5-bis[(3-acetyloxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C25H20N2O8/c1-14(28)34-21-7-3-5-16(11-21)23(30)26-19-9-18(25(32)33)10-20(13-19)27-24(31)17-6-4-8-22(12-17)35-15(2)29/h3-13H,1-2H3,(H,26,30)(H,27,31)(H,32,33)
• InChI Key: VHIYFFBXFISFDS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C(=O)NC2=CC(=CC(=C2)C(=O)O)NC(=O)C3=CC(=CC=C3)OC(=O)C
• Molecular Formula: C25H20N2O8
• Molecular Weight: 476.4 g/mol

Description

3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid, also known as BABA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. BABA is a member of the benzoxazinoid family, which is a group of secondary metabolites found in plants. It was first synthesized in the 1960s and has since been used in various studies to investigate its effects on different biological systems.

Mechanism of Action

The exact mechanism of action of 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid is not fully understood, but it is believed to involve the activation of plant defense pathways. 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid is thought to induce the production of various defense-related compounds, such as phytoalexins, which are toxic to pathogens. 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid may also enhance the activity of enzymes involved in plant defense, such as peroxidases and chitinases.
Biochemical and Physiological Effects
3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid has been shown to have various biochemical and physiological effects on plants. It can induce changes in gene expression, leading to the upregulation of defense-related genes. 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid can also alter the composition of the plant cell wall, making it more resistant to pathogen attack. Additionally, 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid has been shown to affect the levels of various hormones in plants, including salicylic acid and jasmonic acid, which are involved in plant defense.

Advantages and Limitations for Lab Experiments

3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid has several advantages as a research tool. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other plant defense compounds. However, 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid has some limitations as well. Its mechanism of action is not fully understood, and its effects may vary depending on the plant species and pathogen involved. Additionally, 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid may have off-target effects on other biological systems, which could complicate data interpretation.

Future Directions

There are several future directions for research on 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid. One area of interest is the development of 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid-based plant protection strategies. 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid could be used as a natural alternative to chemical pesticides, which can have negative environmental impacts. Another area of interest is the use of 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid as a vaccine adjuvant. 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid could potentially enhance the efficacy of vaccines and reduce the amount of antigen required for immunization. Finally, further research is needed to fully understand the mechanism of action of 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid and its potential effects on other biological systems.

Synthesis Methods

3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid can be synthesized through a multi-step process involving the reaction of 3-aminobenzoic acid with acetic anhydride and 3-acetyloxybenzoyl chloride. The resulting compound is then subjected to further reactions to produce the final product. The synthesis method has been optimized over the years, and various modifications have been made to improve the yield and purity of the product.

Scientific Research Applications

3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid has been extensively studied for its potential applications in plant protection against pathogens. It has been shown to induce systemic resistance in plants, which enhances their ability to defend against various pathogens. 3,5-bis{[3-(acetyloxy)benzoyl]amino}benzoic acid has also been studied for its potential use as a vaccine adjuvant, as it can enhance the immune response to antigens.